5-methyl-N-(2-methylpropylcarbamoyl)-1-phenylpyrazole-4-carboxamide

• IUPAC Name: 5-methyl-N-(2-methylpropylcarbamoyl)-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C16H20N4O2/c1-11(2)9-17-16(22)19-15(21)14-10-18-20(12(14)3)13-7-5-4-6-8-13/h4-8,10-11H,9H2,1-3H3,(H2,17,19,21,22)
• InChI Key: BIQMHBQNGXYRNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NC(=O)NCC(C)C
• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol

Description

5-methyl-N-(2-methylpropylcarbamoyl)-1-phenylpyrazole-4-carboxamide is a synthetic organic compound with a complex molecular structure. It belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in various fields such as chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-methyl-N-(2-methylpropylcarbamoyl)-1-phenylpyrazole-4-carboxamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-dicarbonyl compound under acidic or basic conditions.

Introduction of the Phenyl Group: The phenyl group can be introduced via a Friedel-Crafts acylation reaction using benzoyl chloride and an appropriate catalyst such as aluminum chloride.

Carbamoylation: The carbamoyl group can be introduced by reacting the intermediate with isocyanates or carbamoyl chlorides under controlled conditions.

Methylation: The methyl groups can be introduced through alkylation reactions using methyl halides in the presence of a base.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

5-methyl-N-(2-methylpropylcarbamoyl)-1-phenylpyrazole-4-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles such as halides, amines, or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium, hydrogen peroxide in the presence of a catalyst.

Reduction: Sodium borohydride in methanol, lithium aluminum hydride in ether.

Substitution: Halides in the presence of a base, amines under basic conditions, thiols in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, reduction may produce alcohols or amines, and substitution can result in various substituted derivatives.

Scientific Research Applications

5-methyl-N-(2-methylpropylcarbamoyl)-1-phenylpyrazole-4-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for the treatment of various diseases.

Industry: Utilized in the development of agrochemicals, pharmaceuticals, and other industrial products.

Mechanism of Action

The mechanism of action of 5-methyl-N-(2-methylpropylcarbamoyl)-1-phenylpyrazole-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes, receptors, or other proteins, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific biological context and application.

Comparison with Similar Compounds

Similar Compounds

1-phenyl-3-methyl-5-pyrazolone: A pyrazole derivative with similar structural features but different functional groups.

N-(2-methylpropylcarbamoyl)-1-phenylpyrazole-4-carboxamide: A closely related compound with a similar carbamoyl group but different substitution pattern.

5-methyl-1-phenylpyrazole-4-carboxamide: A simpler pyrazole derivative lacking the carbamoyl group.

Uniqueness

5-methyl-N-(2-methylpropylcarbamoyl)-1-phenylpyrazole-4-carboxamide is unique due to its specific combination of functional groups and substitution pattern, which confer distinct chemical and biological properties. Its unique structure allows it to interact with specific molecular targets and exhibit a range of activities that may not be observed in similar compounds.